5,6,7,8-Tetradehydro Risperidone

Specification

• CAS No.: 108855-18-1
• Molecular Formula: C23H23FN4O2
• Molecular Weight: 406.5 g/mol
• IUPAC Name: 3-[2-[4-(6-fluoro-1,2-benzoxazol-3-yl)piperidin-1-yl]ethyl]-2-methylpyrido[1,2-a]pyrimidin-4-one
• Standard InChI: InChI=1S/C23H23FN4O2/c1-15-18(23(29)28-10-3-2-4-21(28)25-15)9-13-27-11-7-16(8-12-27)22-19-6-5-17(24)14-20(19)30-26-22/h2-6,10,14,16H,7-9,11-13H2,1H3
• Standard InChI Key: NNAGVKRGLGDZRM-UHFFFAOYSA-N
• SMILES: CC1=C(C(=O)N2C=CC=CC2=N1)CCN3CCC(CC3)C4=NOC5=C4C=CC(=C5)F
• Canonical SMILES: CC1=C(C(=O)N2C=CC=CC2=N1)CCN3CCC(CC3)C4=NOC5=C4C=CC(=C5)F

Introduction

Chemical Identification and Structure

5,6,7,8-Tetradehydro Risperidone refers to a structural analog of risperidone that features dehydrogenation at the 5,6,7,8 positions of the tetrahydropyridopyrimidone ring. The compound exists in several forms, with the methyl derivative being particularly significant in analytical applications. Methyl 5,6,7,8-Tetradehydro Risperidone (CAS: 106266-08-4) has the molecular formula C24H25FN4O2 and a molecular weight of 420.5 g/mol. Its complete chemical name is 3-[2-[4-(6-fluoro-1,2-benzisoxazol-3-yl)-1-piperidinyl]ethyl]-2,7-dimethyl-4H-pyrido[1,2-a]pyrimidin-4-one.

The compound features a benzisoxazole moiety connected to a piperidine ring, which is linked via an ethyl chain to a methylated pyridopyrimidinone system. The primary structural difference between this compound and risperidone is the presence of dehydrogenation in the tetrahydropyridopyrimidone ring, resulting in an aromatic pyridopyrimidone system, and the addition of a methyl group at position 7.

Physical and Chemical Properties

Methyl 5,6,7,8-Tetradehydro Risperidone is typically available as a crystalline solid with high purity specifications (≥98% for research grade). Its physical and spectroscopic properties provide crucial information for identification and quality control in analytical applications.

Spectroscopic Properties

The compound exhibits characteristic ultraviolet-visible (UV/Vis) absorption maxima at:

• λmax: 259 nm

• λmax: 285 nm

• λmax: 345 nm

These spectral properties are useful for identification and quantification in analytical methods, particularly in high-performance liquid chromatography (HPLC) with UV detection.

Applications in Analytical Chemistry

Internal Standard for Risperidone Analysis

The primary application of Methyl 5,6,7,8-Tetradehydro Risperidone is as an internal standard for the quantitative analysis of risperidone. Internal standards are crucial in analytical chemistry for ensuring accurate quantification by compensating for variations in sample preparation, injection, and instrument response.

The structural similarity to risperidone, combined with its distinct spectroscopic properties, makes this compound an ideal internal standard. It behaves similarly to risperidone in chromatographic systems while remaining distinguishable by detection methods such as UV spectroscopy and mass spectrometry.

Relationship to Risperidone

Structural Comparison with Risperidone

Risperidone (C23H27FN4O2) is an atypical antipsychotic agent used in the treatment of schizophrenia and bipolar disorder. It functions as a 5-HT2A receptor antagonist and also displays high affinity at D2 receptors, with Ki values of 0.4 and 3.13 nM for 5-HT2A and D2 receptors, respectively.

The primary structural differences between risperidone and 5,6,7,8-Tetradehydro Risperidone are:

• The tetrahydropyridopyrimidone ring in risperidone versus the fully unsaturated pyridopyrimidone in the tetradehydro derivative

• The presence of an additional methyl group in the methyl tetradehydro derivative

• A resulting difference in molecular weight (410.49 g/mol for risperidone versus 420.5 g/mol for the methyl tetradehydro derivative)

Supplier	Catalog Number	Available Quantities	Purity Specification
CymitQuimica	TR-M325962	5 mg, 25 mg, 50 mg	Not specified
Cayman Chemical	17801	Not specified	≥98%
AK Scientific	2918CV	Not specified	95%
GlpBio	GC41250	Not specified	>98%

Pricing varies considerably, with 5 mg typically costing between €190-€450, reflecting its specialized nature and limited production scale.

Research Applications and Future Directions

While the current applications of 5,6,7,8-Tetradehydro Risperidone are primarily analytical, the structural relationship to risperidone suggests potential for further research in structure-activity relationship studies. The dehydrogenation of the tetrahydropyridopyrimidone ring could provide insights into how ring planarity and aromaticity affect binding to dopamine and serotonin receptors.

Additionally, the development of improved analytical methods for risperidone quantification remains an active area of research, particularly for therapeutic drug monitoring in psychiatry. Such methods could benefit from optimized internal standards based on the tetradehydro risperidone scaffold.